BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for CTA Medium
(CTA056)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CTA056

Cat. No.: B10782865

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper handling and disposal of CTA
Medium, also known as Cystine Tryptic Agar. Adherence to these procedures is critical for
maintaining laboratory safety, preventing contamination, and ensuring regulatory compliance.
For the purposes of this guide, "CTA056" will be used to refer to CTA Medium.

Composition and Safety Data

CTA Medium is a semi-solid growth medium used for the cultivation and identification of
fastidious microorganisms. Its composition provides essential nutrients for bacterial growth.[1]
[2][3][4] While generally not considered a hazardous substance in its un-inoculated state, it is
crucial to treat any used, inoculated media as potentially infectious biohazardous waste.[1][2][5]

Table 1: Composition of CTA Medium[1][2][6]
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Component Concentration (g/L) Purpose
Pancreatic Digest of Casein 20.0 Provides essential nutrients
L-Cystine 0.5 Provides essential nutrients
Sodium Chloride 5.0 Source of essential ions
Sodium Sulfite 0.5 Source of essential ions
Phenol Red 0.017 pH indicator

Solidifying agent for motilit
Agar 35 detec:i):)ng i '
Final pH 7.3+£0.2 at 25°C

Note: Carbohydrates may be added at a 1% concentration for fermentation studies.[2]

Table 2: Physical and Chemical Properties[5]

Property Description
Physical State Solid Gel

Color Pink to Red-Pink
Odor None

Solubility Soluble in water

Experimental Protocol: Carbohydrate Fermentation
Assay

This protocol outlines the use of CTA Medium for determining the carbohydrate fermentation

capabilities of fastidious organisms.

1. Preparation of CTA Medium: a. Suspend 29.5g of dehydrated CTA Medium powder in 1 liter
of deionized water.[1] b. If desired, add the specific carbohydrate to be tested at a
concentration of 1% (10g/L).[2] c. Heat the mixture with frequent agitation and boil for one
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minute to ensure complete dissolution.[1] d. Dispense the medium into test tubes. e. Sterilize
the tubes by autoclaving at 121°C for 15 minutes.[6] f. Allow the tubes to cool in an upright
position.

2. Inoculation: a. Using a sterile inoculating needle, pick an isolated colony from a fresh (18-24
hour) culture. b. Stab the CTA Medium in the center to a depth of about one-quarter to one-half
inch from the bottom of the tube.[2] c. For motility testing, observe for growth extending from
the stab line.[2]

3. Incubation: a. Loosen the caps of the tubes to allow for aerobic incubation.[2] b. Incubate at
35°C for 24-48 hours.[2]

4. Interpretation of Results: a. Positive Fermentation: A color change from red-pink to yellow
indicates acid production from carbohydrate fermentation.[2] b. Negative Fermentation: The
medium remains red-pink or turns a deeper red.[2] c. Motility: Turbidity or cloudiness extending
from the line of inoculation indicates a motile organism. Growth only along the stab line
indicates a non-motile organism.[2]

Disposal Procedures for CTA Medium

Proper disposal of CTA Medium is essential to prevent the release of potentially pathogenic
organisms into the environment. All used media must be treated as biohazardous waste.

Unused CTA Medium: While un-inoculated CTA medium is not considered hazardous, it is good
laboratory practice to sterilize any expired or unwanted prepared medium before disposal.
Follow the same procedure as for used media.

Used (Inoculated) CTA Medium: All cultures, stocks, and other regulated wastes are to be
decontaminated before disposal. The primary method for sterilization is autoclaving.

Step-by-Step Disposal Protocol:

o Collection: Place used CTA Medium tubes and plates into designated biohazard waste
containers. These containers should be leak-proof and clearly labeled.

« Sterilization: Autoclave the biohazard waste at 121°C and 15 psi for a minimum of 30
minutes. The exact time may need to be validated depending on the load size and autoclave
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model.[7]
e Disposal:

o Liquids: After autoclaving, the sterilized liquid medium can be drained into the sanitary
sewer with running water.[7]

o Solids (Tubes/Plates): Once sterilized and cooled, the containers can be disposed of in the
regular solid waste, unless institutional policy dictates otherwise.[5] Empty tubes can be
washed and reused.[7]

Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including laboratory coats,
gloves, and eye protection, when handling inoculated CTA Medium.

Handle all inoculated media as potentially infectious.[1]

Do not dispose of untreated microbial cultures down the sink.

Ensure that the autoclave is functioning correctly and regularly validated.

Workflow and Logical Relationships

The following diagrams illustrate the experimental and disposal workflows for CTA Medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hardydiagnostics.com [hardydiagnostics.com]

2. hardydiagnostics.com [hardydiagnostics.com]

3. labtestsguide.com [labtestsguide.com]

4. microbenotes.com [microbenotes.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10782865?utm_src=pdf-body-img
https://www.benchchem.com/product/b10782865?utm_src=pdf-custom-synthesis
https://hardydiagnostics.com/media/assets/product/documents/CRITN-CystineTrypticAgar.pdf
https://hardydiagnostics.com/media/assets/product/documents/CTAMedia.pdf
https://www.labtestsguide.com/cystine-tryptic-agar-cta
https://microbenotes.com/cystine-tryptic-agar/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

5. uwm.edu [uwm.edu]

6. himedialabs.com [himedialabs.com]

7. SOP for Disposal of Media | Pharmaguideline [pharmaguideline.com]

¢ To cite this document: BenchChem. [Proper Disposal Procedures for CTA Medium
(CTA056)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782865#cta056-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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